Cas no 1569308-33-3 (Ethyl 4-chloro-2-(trifluoromethyl)nicotinate)

Ethyl 4-chloro-2-(trifluoromethyl)nicotinate is a fluorinated nicotinate ester with significant utility in pharmaceutical and agrochemical synthesis. The presence of both chloro and trifluoromethyl substituents enhances its reactivity, making it a versatile intermediate for constructing heterocyclic compounds. Its ethyl ester group improves solubility in organic solvents, facilitating further derivatization. The trifluoromethyl group contributes to increased metabolic stability and lipophilicity, which is advantageous in drug design. This compound is particularly valuable in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. High purity and consistent quality ensure reliable performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
Ethyl 4-chloro-2-(trifluoromethyl)nicotinate structure
1569308-33-3 structure
Product name:Ethyl 4-chloro-2-(trifluoromethyl)nicotinate
CAS No:1569308-33-3
MF:C9H7ClF3NO2
MW:253.605592012405
CID:4903381

Ethyl 4-chloro-2-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-chloro-2-(trifluoromethyl)nicotinate
    • ClC1=CC=NC(=C1C(=O)OCC)C(F)(F)F
    • Ethyl 4-chloro-2-(trifluoromethyl)pyridine-3-carboxylate
    • Ethyl 4-chloro-2-(trifluoromethyl)nicotinate
    • Inchi: 1S/C9H7ClF3NO2/c1-2-16-8(15)6-5(10)3-4-14-7(6)9(11,12)13/h3-4H,2H2,1H3
    • InChI Key: JEHMZDUDDGBRQO-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=C(C(F)(F)F)C=1C(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Topological Polar Surface Area: 39.2
  • XLogP3: 2.6

Ethyl 4-chloro-2-(trifluoromethyl)nicotinate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029009265-250mg
Ethyl 4-chloro-2-(trifluoromethyl)nicotinate
1569308-33-3 95%
250mg
$1,019.20 2022-04-02
Alichem
A029009265-1g
Ethyl 4-chloro-2-(trifluoromethyl)nicotinate
1569308-33-3 95%
1g
$3,068.70 2022-04-02
abcr
AB544341-250mg
Ethyl 4-chloro-2-(trifluoromethyl)pyridine-3-carboxylate, 95%; .
1569308-33-3 95%
250mg
€372.50 2024-08-02

Additional information on Ethyl 4-chloro-2-(trifluoromethyl)nicotinate

Comprehensive Overview of Ethyl 4-chloro-2-(trifluoromethyl)nicotinate (CAS No. 1569308-33-3)

Ethyl 4-chloro-2-(trifluoromethyl)nicotinate, with the CAS number 1569308-33-3, is a specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This ester derivative of nicotinic acid features a chloro substituent at the 4-position and a trifluoromethyl group at the 2-position, making it a valuable intermediate in the synthesis of bioactive molecules. Its unique structural attributes contribute to its relevance in modern drug discovery and material science applications.

The growing interest in fluorinated compounds and their applications in medicinal chemistry has positioned Ethyl 4-chloro-2-(trifluoromethyl)nicotinate as a compound of significant research focus. Fluorinated molecules are known for their enhanced metabolic stability, lipophilicity, and bioavailability, which align with current trends in the development of targeted therapies and small-molecule drugs. Researchers frequently explore its potential in designing kinase inhibitors and antiviral agents, addressing pressing healthcare challenges such as drug-resistant infections and chronic diseases.

From a synthetic chemistry perspective, CAS 1569308-33-3 serves as a versatile building block for constructing complex heterocyclic frameworks. Its reactivity allows for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening (HTS) in drug discovery programs. The compound’s compatibility with cross-coupling reactions and nucleophilic substitutions makes it a preferred choice for chemists aiming to develop novel biologically active compounds.

In agrochemical research, Ethyl 4-chloro-2-(trifluoromethyl)nicotinate has shown promise in the development of crop protection agents. The trifluoromethyl group is a common motif in pesticides and herbicides due to its ability to enhance the efficacy and environmental stability of these products. As sustainable agriculture gains traction, the demand for innovative agrochemical intermediates like this compound continues to rise, driven by the need for eco-friendly pest control solutions.

The compound’s physicochemical properties, including its molecular weight, solubility, and stability under various conditions, are critical for its practical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and ensure the purity of CAS 1569308-33-3. These quality control measures are essential for researchers and manufacturers who rely on consistent performance in their experiments and production processes.

As the scientific community increasingly adopts green chemistry principles, the synthesis and utilization of Ethyl 4-chloro-2-(trifluoromethyl)nicotinate are being optimized to minimize environmental impact. Innovations in catalytic processes and solvent-free reactions are being explored to enhance the sustainability of its production. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing while maintaining efficiency and scalability.

In conclusion, Ethyl 4-chloro-2-(trifluoromethyl)nicotinate (1569308-33-3) represents a pivotal compound in both pharmaceutical and agrochemical innovation. Its structural versatility, combined with the rising demand for fluorinated bioactive molecules, ensures its continued relevance in scientific research. By addressing contemporary challenges such as drug development, sustainable agriculture, and green synthesis, this compound exemplifies the intersection of chemistry and cutting-edge technology.

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(CAS:1569308-33-3)Ethyl 4-chloro-2-(trifluoromethyl)nicotinate
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Purity:99%
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